N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzene-1-sulfonamide

• IUPAC Name: N-(benzotriazol-1-ylmethyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H14N4O2S/c1-11-6-8-12(9-7-11)21(19,20)15-10-18-14-5-3-2-4-13(14)16-17-18/h2-9,15H,10H2,1H3
• InChI Key: OMGZSROCAHTAFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCN2C3=CC=CC=C3N=N2
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzene-1-sulfonamide, commonly known as BTA, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. This compound has been synthesized using various methods and has been found to have potential applications in various fields, including material science, biochemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of BTA involves its ability to bind to metal ions and enzymes, inhibiting their activity. BTA has been found to bind to the active site of enzymes, preventing substrate binding and catalytic activity. BTA also binds to metal ions, preventing their oxidation and reducing their reactivity.
Biochemical and Physiological Effects:
BTA has been found to have various biochemical and physiological effects. In biochemistry, BTA has been shown to inhibit the activity of enzymes involved in cancer cell proliferation and metastasis. BTA has also been found to inhibit the activity of enzymes involved in inflammation and oxidative stress. In physiology, BTA has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

BTA has several advantages as a research tool, including its ability to inhibit the activity of enzymes and metal ions, its solubility in water and organic solvents, and its stability under various conditions. However, BTA also has limitations, including its potential toxicity and the need for further studies to determine its optimal concentration and duration of treatment.

Future Directions

There are several future directions for research on BTA, including its potential use as an anti-cancer agent, its application in drug delivery systems, and its use in the development of new materials. Further studies are needed to determine the optimal concentration and duration of treatment for BTA, as well as its potential toxicity and side effects. Additionally, studies on the mechanism of action of BTA and its interactions with enzymes and metal ions are needed to fully understand its potential applications.

Synthesis Methods

BTA can be synthesized using various methods, including the reaction of 4-methylbenzenesulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a base. Another method involves the reaction of 4-methylbenzenesulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a copper catalyst. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

BTA has been extensively studied for its potential applications in various fields. In material science, BTA has been used as a corrosion inhibitor for metals, including copper and aluminum. In biochemistry, BTA has been found to inhibit the activity of various enzymes, including proteases and kinases. BTA has also been studied for its potential use as an anti-cancer agent and as a drug delivery system.